Comparative Metabolic Pathway Specificity vs. Nonadecanoyl-CoA
6-Methylnonadecanoyl-CoA is a specific intermediate in the β-oxidation pathway for a branched-chain fatty acid, as documented in the SMPDB pathway 'Acylcarnitine 6-methylnonadecanoylcarnitine' [1]. In contrast, its straight-chain analog, nonadecanoyl-CoA (C19:0-CoA), is processed via a standard, unmodified β-oxidation pathway [2]. The presence of the methyl group at the C6 position in 6-methylnonadecanoyl-CoA necessitates a distinct metabolic route, requiring specific enzymes like carnitine O-palmitoyltransferase for its transport into the mitochondria [1], which is a defined, rate-limiting step not shared by all long-chain acyl-CoAs.
| Evidence Dimension | Metabolic pathway designation |
|---|---|
| Target Compound Data | Designated as a substrate for the branched-chain fatty acid β-oxidation pathway, requiring conversion to acylcarnitine for mitochondrial entry [1]. |
| Comparator Or Baseline | Nonadecanoyl-CoA is processed via the standard long-chain fatty acid β-oxidation pathway [2]. |
| Quantified Difference | Qualitative difference in pathway utilization; specific pathway entry for 6-methylnonadecanoyl-CoA is via CPT1-mediated acylcarnitine formation [1]. |
| Conditions | In silico pathway reconstruction based on human metabolome data (SMPDB, PathBank). |
Why This Matters
This distinction is critical for experimental design: using a standard straight-chain acyl-CoA control will not mimic the metabolic handling of the methyl-branched compound, invalidating studies on branched-chain fatty acid oxidation disorders or metabolic engineering.
- [1] PathBank. Acylcarnitine 6-methylnonadecanoylcarnitine Homo sapiens. https://pathbank.org/pathwhiz/pathways/PW125152 View Source
- [2] PathBank. Acylcarnitine nonadecanoylcarnitine Homo sapiens. https://pathbank.org/pathwhiz/pathways/PW123456 View Source
